Cas no 1201643-59-5 (1-(4-bromo-2-pyridyl)piperazine)

1-(4-bromo-2-pyridyl)piperazine structure
1201643-59-5 structure
Product Name:1-(4-bromo-2-pyridyl)piperazine
CAS No:1201643-59-5
MF:C9H12BrN3
MW:242.11568069458
MDL:MFCD16618975
CID:1025029
PubChem ID:53217355
Update Time:2025-09-26

1-(4-bromo-2-pyridyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromopyridin-2-yl)piperazine
    • 4-Bromo-2-piperazinopyridine
    • 1-(4-Bromo-2-pyridyl)piperazine
    • CRQIQJZMQXBIHG-UHFFFAOYSA-N
    • FCH1345907
    • Piperazine, 1-(4-bromo-2-pyridinyl)-
    • SY223922
    • AX8229794
    • Z8194
    • ST24021102
    • 1201643-59-5
    • BYB64359
    • CS-0186249
    • MFCD16618975
    • 1-(4-Bromo-2-pyridino)piperazine
    • DTXSID30682398
    • DB-367480
    • AKOS015835346
    • AS-62639
    • EN300-7387937
    • A892318
    • SCHEMBL1558641
    • 1-(4-bromo-2-pyridyl)piperazine
    • MDL: MFCD16618975
    • Inchi: 1S/C9H12BrN3/c10-8-1-2-12-9(7-8)13-5-3-11-4-6-13/h1-2,7,11H,3-6H2
    • InChI Key: CRQIQJZMQXBIHG-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1)N1CCNCC1

Computed Properties

  • Exact Mass: 241.02100
  • Monoisotopic Mass: 241.02146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 28.16000
  • LogP: 1.64750

1-(4-bromo-2-pyridyl)piperazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(4-bromo-2-pyridyl)piperazine Production Method

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